![molecular formula C17H15Cl2N3O2S B2664120 4-{4-[(2,4-Dichlorophenyl)sulfonyl]piperazino}benzenecarbonitrile CAS No. 478046-84-3](/img/structure/B2664120.png)
4-{4-[(2,4-Dichlorophenyl)sulfonyl]piperazino}benzenecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-{4-[(2,4-Dichlorophenyl)sulfonyl]piperazino}benzenecarbonitrile” is a chemical compound with the molecular formula C17H15Cl2N3O2S . It has a molecular weight of 396.29 .
Molecular Structure Analysis
The molecular structure of this compound is based on a benzenecarbonitrile core, with a piperazino group and a 2,4-dichlorophenylsulfonyl group attached . The exact 3D conformation would depend on the specific conditions and environment.Scientific Research Applications
Synthesis and Structural Analysis
This chemical compound is related to various synthetic efforts aiming at the creation of novel structures with potential biological activities. For example, studies have been conducted on the synthesis and structural analysis of related compounds, demonstrating the versatility of piperazine and sulfonyl moieties in drug design. The structural analysis often involves X-ray crystallography to determine the conformation and spatial arrangement of the molecules, which is crucial for understanding their potential interactions with biological targets.
Antimicrobial Activities
Research on derivatives of piperazine and sulfonyl-containing compounds has shown promising antimicrobial properties. These studies involve synthesizing a range of derivatives and testing their efficacy against various bacterial and fungal strains. The structure-activity relationship (SAR) studies help in identifying the key molecular features responsible for the antimicrobial activity, guiding the design of more potent and selective agents.
Enzyme Inhibition and Potential Therapeutic Applications
Several studies focus on the enzyme inhibitory properties of compounds with similar structures, indicating their potential as therapeutic agents for various diseases. These compounds are evaluated for their ability to inhibit specific enzymes involved in disease pathogenesis, offering insights into their mechanism of action and potential therapeutic applications.
Molecular Modeling and Drug Design
Molecular modeling studies on similar compounds provide valuable insights into their potential interactions with biological targets, aiding in the optimization of their therapeutic properties. These studies involve computational techniques to predict the binding affinity and mode of interaction of the compounds with their targets, which is crucial for drug design and development.
References:
- Synthesis and antimicrobial activity of piperazine derivatives indicate their potential in treating infections caused by pathogens (Hussain et al., 2017).
- Structural analysis of sulfonyl piperazine derivatives offers insights into their potential therapeutic applications, with X-ray crystallography providing detailed information on their molecular conformation (Sreenivasa et al., 2013).
- Molecular modeling studies contribute to understanding the interaction between similar compounds and their biological targets, facilitating the design of more effective therapeutic agents (Othman et al., 2019).
properties
IUPAC Name |
4-[4-(2,4-dichlorophenyl)sulfonylpiperazin-1-yl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2N3O2S/c18-14-3-6-17(16(19)11-14)25(23,24)22-9-7-21(8-10-22)15-4-1-13(12-20)2-5-15/h1-6,11H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJIIHJMWZLMQMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)C#N)S(=O)(=O)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.